Cas no 155271-26-4 (1H-Purine-2,6-dione,8-[2-(2,5-dimethylphenyl)ethenyl]-1,3-diethyl-3,7-dihydro-, (E)- (9CI))

• Product name: 1H-Purine-2,6-dione,8-[2-(2,5-dimethylphenyl)ethenyl]-1,3-diethyl-3,7-dihydro-, (E)- (9CI)
• CAS No: 155271-26-4
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 196695
• PubChem ID: 6448872

1H-Purine-2,6-dione,8-[2-(2,5-dimethylphenyl)ethenyl]-1,3-diethyl-3,7-dihydro-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,8-[2-(2,5-dimethylphenyl)ethenyl]-1,3-diethyl-3,7-dihydro-, (E)- (9CI)
• 8-[(E)-2-(2,5-dimethylphenyl)ethenyl]-1,3-diethyl-7H-purine-2,6-dione
• SCHEMBL7306185
• YSMHNOXOHFXVFM-MDZDMXLPSA-N
• 155271-26-4
• SCHEMBL7306167
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-8-(2-(2,5-dimethylphenyl)ethenyl)-, (E)-, hydrate (2:1)
• (E)-8-(2,5-Dimethylstyryl)-1,3-diethylxanthine hemihydrate
• (E)-8-(2,5-Dimethylstyryl)-1,3-diethylxanthine

• Inchi： InChI=1S/C19H22N4O2/c1-5-22-17-16(18(24)23(6-2)19(22)25)20-15(21-17)10-9-14-11-12(3)7-8-13(14)4/h7-11H,5-6H2,1-4H3,(H,20,21)/b10-9+
• InChI Key： YSMHNOXOHFXVFM-MDZDMXLPSA-N
• SMILES： CCN1C(=O)N(CC)C2N=C(NC=2C1=O)/C=C/C1=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 338.17446
• Monoisotopic Mass: 338.174276
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.3
• XLogP3: 4.3

Experimental Properties

• Density: 1.235
• Boiling Point: 567.1°Cat760mmHg
• Flash Point: 296.7°C
• Refractive Index: 1.646
• PSA: 69.3